Cas no 21262-07-7 (2-Chloro-N-(2-chlorophenyl)propanamide)

• Product Name: 2-Chloro-N-(2-chlorophenyl)propanamide
• CAS No: 21262-07-7
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• MDL: MFCD08444154
• CID: 1076713
• PubChem ID: 16226966
• Update Time: 2025-06-08

2-Chloro-N-(2-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-chlorophenyl)propanamide
• STK501196
• SCHEMBL11283093
• VS-14003
• EN300-23312
• 21262-07-7
• MFCD08444154
• ALBB-002347
• AKOS016235486
• Z147652062
• BBL037214
• AKOS000263168

• MDL： MFCD08444154
• Inchi： 1S/C9H9Cl2NO/c1-6(10)9(13)12-8-5-3-2-4-7(8)11/h2-6H,1H3,(H,12,13)
• InChI Key： DFYYFDYUOVGYGP-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 217.0061193g/mol
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

2-Chloro-N-(2-chlorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-(2-chlorophenyl)propanamide

Professional Introduction to Compound with CAS No. 21262-07-7 and Product Name: 2-Chloro-N-(2-chlorophenyl)propanamide

The compound with the CAS number 21262-07-7 and the product name 2-Chloro-N-(2-chlorophenyl)propanamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its specific structural and chemical properties, has garnered attention due to its potential applications in drug development and molecular studies. The presence of chloro substituents in both the aromatic ring and the aliphatic chain contributes to its unique reactivity and biological profile, making it a valuable candidate for further exploration.

In recent years, advancements in medicinal chemistry have highlighted the importance of 2-Chloro-N-(2-chlorophenyl)propanamide in the design of novel therapeutic agents. Its molecular framework, combining a chlorinated phenyl group with a propanamide moiety, offers a versatile platform for structural modifications that can enhance pharmacological activity. Researchers have been particularly interested in its potential as an intermediate in synthesizing compounds with anti-inflammatory, antimicrobial, and even anticancer properties.

One of the most compelling aspects of 2-Chloro-N-(2-chlorophenyl)propanamide is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, compounds like 2-Chloro-N-(2-chlorophenyl)propanamide can modulate these pathways, potentially leading to therapeutic benefits. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases, suggesting their utility in developing targeted therapies.

The synthesis of 2-Chloro-N-(2-chlorophenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorination process is particularly critical, as it determines the electronic properties of the aromatic ring and influences the overall reactivity of the molecule. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only improve efficiency but also allow for greater flexibility in modifying the molecular structure.

From a biological perspective, the interaction between 2-Chloro-N-(2-chlorophenyl)propanamide and biological targets is governed by principles of molecular recognition. The chloro substituents and amide group create specific binding pockets that can interact with proteins and enzymes. Understanding these interactions at a molecular level is essential for optimizing drug design. Computational modeling and high-resolution structural analysis have been instrumental in elucidating these interactions, providing insights into how modifications to the compound can enhance its binding affinity and selectivity.

The pharmacokinetic properties of 2-Chloro-N-(2-chlorophenyl)propanamide are another critical area of investigation. Factors such as solubility, stability, and metabolic degradation pathways significantly influence its efficacy as a drug candidate. Researchers have been exploring various strategies to improve these properties, including derivatization with hydrophilic or lipophilic groups to enhance bioavailability. Additionally, studies on its metabolic fate have provided valuable information for predicting potential side effects and optimizing dosing regimens.

In conclusion, 2-Chloro-N-(2-chlorophenyl)propanamide represents a promising compound in the realm of pharmaceutical research. Its unique structural features and potential applications in drug development make it a subject of intense study. As research continues to uncover new insights into its biological activity and synthetic possibilities, this compound is poised to play a significant role in shaping future therapeutic strategies. The ongoing exploration of its derivatives and mechanisms of action underscores its importance as a cornerstone in modern medicinal chemistry.